Cas no 6639-87-8 (6-Nitroquinoxaline)

• Product Name: 6-Nitroquinoxaline
• CAS No: 6639-87-8
• MF: C₈H₅N₃O₂
• MW: 175.144201040268
• MDL: MFCD00462822
• CID: 517022
• PubChem ID: 96029
• Update Time: 2025-06-15

6-Nitroquinoxaline Chemical and Physical Properties

Names and Identifiers

• 6-Nitroquinoxaline
• Quinoxaline, 6-nitro-
• 6-Nitrochinoxalin
• 6-nitro-quinoxaline
• Quinoxaline,6-nitro
• NSC48950
• PubChem18738
• WLN: T66 BN ENJ HNW
• YLKFDRWBZAALPN-UHFFFAOYSA-N
• BCP20131
• STK735878
• BDBM50182127
• SBB009870
• OR4401
• RP02893
• FCH1117106
• ZB008860
• TZ001001
• SY007246
• ST06017
• A867465
• DB-024455
• J-518966
• CHEMBL380630
• AKOS001740024
• NSC 48950
• MFCD00462822
• Quinoxaline,6-nitro-
• SCHEMBL212004
• 12P-625
• CS-0035479
• DTXSID70216616
• AC-30702
• 6639-87-8
• 6-Nitroquinoxaline, 97%
• DTXCID00139107
• ALBB-013496
• NSC-48950
• TCMDC-123943

• MDL： MFCD00462822
• Inchi： 1S/C8H5N3O2/c12-11(13)6-1-2-7-8(5-6)10-4-3-9-7/h1-5H
• InChI Key： YLKFDRWBZAALPN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2C(C=1)=NC=CN=2)=O

Computed Properties

• Exact Mass: 175.03800
• Monoisotopic Mass: 175.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.6

Experimental Properties

• Density: 1.437
• Melting Point: 169-171°C
• Boiling Point: 437.1°C at 760 mmHg
• Flash Point: 218.1°C
• Refractive Index: 1.694
• PSA: 71.60000
• LogP: 2.06120

6-Nitroquinoxaline Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R22

Additional information on 6-Nitroquinoxaline

Recent Advances in the Study of 6-Nitroquinoxaline (CAS: 6639-87-8)

6-Nitroquinoxaline (CAS: 6639-87-8) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a scaffold for designing novel therapeutic agents, particularly in the areas of oncology and neurology. This research brief synthesizes the latest findings on 6-Nitroquinoxaline, focusing on its synthesis, biological activity, and potential clinical applications.

One of the key advancements in the study of 6-Nitroquinoxaline is its role as a precursor in the synthesis of quinoxaline derivatives, which exhibit a broad spectrum of pharmacological activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 6-Nitroquinoxaline can be efficiently modified to produce compounds with potent inhibitory effects on protein kinases, a class of enzymes implicated in various cancers. The study highlighted the compound's ability to selectively target cancer cells while minimizing toxicity to normal cells, making it a promising candidate for further preclinical evaluation.

In addition to its anticancer properties, 6-Nitroquinoxaline has been investigated for its neuroprotective effects. Research published in Neuropharmacology in early 2024 revealed that derivatives of 6-Nitroquinoxaline could modulate glutamate receptors, which play a critical role in neurodegenerative diseases such as Alzheimer's and Parkinson's. The study utilized in vitro and in vivo models to demonstrate that these derivatives could reduce oxidative stress and neuronal apoptosis, suggesting their potential as therapeutic agents for neurodegenerative disorders.

The synthesis and optimization of 6-Nitroquinoxaline derivatives have also been a focal point of recent research. A study in Organic & Biomolecular Chemistry (2023) detailed a novel, high-yield synthetic route for 6-Nitroquinoxaline, which improved the efficiency and scalability of its production. This advancement is particularly significant for industrial applications, as it addresses previous challenges related to cost and yield. Furthermore, computational modeling studies have provided insights into the structure-activity relationships (SAR) of 6-Nitroquinoxaline derivatives, enabling the rational design of more potent and selective compounds.

Despite these promising developments, challenges remain in the clinical translation of 6-Nitroquinoxaline-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are exploring formulation strategies, including nanoparticle-based delivery systems, to enhance the pharmacokinetic properties of these compounds. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical trials.

In conclusion, 6-Nitroquinoxaline (CAS: 6639-87-8) continues to be a valuable compound in the field of chemical biology and medicinal chemistry. Its diverse pharmacological activities and potential therapeutic applications make it a subject of intense research. Future studies should focus on optimizing its derivatives for clinical use, addressing current limitations, and exploring new therapeutic indications. The integration of multidisciplinary approaches, including synthetic chemistry, computational modeling, and translational research, will be crucial for realizing the full potential of 6-Nitroquinoxaline in medicine.